5-Bromo-3-bromoacetyl-2-methylthiophene

• Molecular Formula: C7H6Br2OS
• Molecular Weight: 298.00 g/mol
• IUPAC Name: 2-bromo-1-(5-bromo-2-methylthiophen-3-yl)ethanone
• InChI: InChI=1S/C7H6Br2OS/c1-4-5(6(10)3-8)2-7(9)11-4/h2H,3H2,1H3
• InChI Key: WCTOTYPELMVYTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)Br)C(=O)CBr

Description

5-Bromo-3-bromoacetyl-2-methylthiophene is a brominated thiophene derivative featuring a bromine atom at position 5, a bromoacetyl group at position 3, and a methyl group at position 2.

Comparison with Similar Compounds

Table 1: Substituent Patterns and Molecular Properties

Compound Name	Substituents (Thiophene Ring)	Functional Groups	Molecular Weight (g/mol)	Key References
5-Bromo-3-bromoacetyl-2-methylthiophene	Br (C5), BrCH₂CO (C3), CH₃ (C2)	Bromoacetyl, methyl	~293.97*	Inferred
3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide	Cl (C5), BrCH₂CO (C3), SO₂NH₂ (C2)	Bromoacetyl, sulfonamide	323.66
5-Bromo-2-(4-chlorophenyl)benzo[b]thiophene	Br (C5), 4-Cl-C₆H₄ (C2)	Benzene-fused, chloroaryl	323.63
2-Bromo-5-(diethoxymethyl)-3-methylthiophene	Br (C2), CH(OEt)₂ (C5), CH₃ (C3)	Diethoxymethyl, methyl	293.24
Methyl 3-amino-5-bromothiophene-2-carboxylate	Br (C5), NH₂ (C3), CO₂Me (C2)	Amino, ester	250.09

*Calculated based on formula C₇H₅Br₂OS.

Key Observations :

• Substituent Diversity : The target compound’s bromoacetyl group distinguishes it from esters (e.g., ), sulfonamides (e.g., ), and fused-ring systems (e.g., ).
• Electronic Effects : Bromine and bromoacetyl groups enhance electrophilicity, facilitating nucleophilic substitution or cross-coupling reactions, whereas methyl groups provide steric hindrance.

Comparison :

• The target compound likely requires bromoacetylation at position 3, analogous to the method in , combined with bromination at position 5.
• Suzuki coupling (as in ) could introduce aryl groups, but the methyl and bromoacetyl substituents may necessitate protective strategies.

Physicochemical Properties

• Solubility: Bromoacetyl and bromine substituents reduce solubility in polar solvents compared to methyl esters (e.g., ) or amino derivatives.
• Stability : Bromoacetyl groups may render the compound sensitive to hydrolysis or nucleophilic attack, unlike more stable sulfonamides (e.g., ) or fused-ring systems (e.g., ).
• Reactivity: The bromoacetyl group is a potent electrophile, enabling conjugation with nucleophiles (e.g., amines or thiols), a property less pronounced in diethoxymethyl derivatives (e.g., ).